Cas no 1808421-79-5 (1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide)

• Product Name: 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide
• CAS No: 1808421-79-5
• MF: C₁₈H₂₅N₃O
• MW: 299.41060423851
• CID: 6438820
• PubChem ID: 99795229
• Update Time: 2025-05-27

1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26623209
• 1808421-79-5
• AKOS033617512
• Z1840683491
• 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide
• N-[2-(propylamino)phenyl]-1-prop-2-ynylpiperidine-4-carboxamide

• Inchi： 1S/C18H25N3O/c1-3-11-19-16-7-5-6-8-17(16)20-18(22)15-9-13-21(12-4-2)14-10-15/h2,5-8,15,19H,3,9-14H2,1H3,(H,20,22)
• InChI Key： UGQFYRQWMZRYMN-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC1C=CC=CC=1NCCC

Computed Properties

• Exact Mass: 299.199762429g/mol
• Monoisotopic Mass: 299.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides

Additional information on 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide

Comprehensive Overview of 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide (CAS No. 1808421-79-5)

The compound 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide (CAS No. 1808421-79-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine-4-carboxamide core modified with prop-2-yn-1-yl and propylamino substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

In recent years, the demand for novel small-molecule compounds like 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural versatility allows it to interact with a range of biological targets, making it a valuable tool for studying receptor-ligand interactions. Its CAS No. 1808421-79-5 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most intriguing aspects of this compound is its potential role in addressing neurodegenerative diseases, a hot topic in modern medical research. The piperidine moiety is known for its ability to cross the blood-brain barrier, which could make derivatives of this compound useful in treating conditions like Alzheimer's or Parkinson's disease. Additionally, the prop-2-yn-1-yl group offers opportunities for further chemical modifications, enabling researchers to fine-tune its pharmacological properties.

The synthesis of 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide involves multi-step organic reactions, often starting from commercially available piperidine-4-carboxylic acid. The incorporation of the propylamino group requires careful optimization to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further studies.

From an industrial perspective, the scalability of producing CAS No. 1808421-79-5 is a critical consideration. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and pharmaceutical clients. Its long-tail keyword variations, such as "1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide supplier" or "buy CAS 1808421-79-5," are commonly searched, highlighting its commercial viability.

Environmental and safety profiles of 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. This aligns with the broader trend of eco-friendly drug development, which resonates with both scientists and the general public.

In conclusion, 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide (CAS No. 1808421-79-5) represents a fascinating area of study with wide-ranging implications. Its structural complexity and biological potential make it a standout in the field of medicinal chemistry. As research progresses, this compound may unlock new therapeutic avenues, solidifying its place in the future of biomedical innovation.